Cas no 895929-20-1 (4-Chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine)

• Product Name: 4-Chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine
• CAS No: 895929-20-1
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• MDL: MFCD02254020
• CID: 3057780
• PubChem ID: 7022263
• Update Time: 2025-04-21

4-Chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-chloro-benzyl)-1 H -pyrazol-3-ylamine
• 4-chloro-1-[(2-chlorophenyl)methyl]pyrazol-3-amine
• 4-chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine
• STK312455
• EN300-227888
• AKOS000304563
• 824-319-7
• VKB92920
• 4-Chloro-1-[(2-chlorophenyl)methyl]-1h-pyrazol-3-amine
• 4-chloro-1-((2-chlorophenyl)methyl)-1H-pyrazol-3-amine
• 4-Chloro-1-(2-chloro-benzyl)-1H-pyrazol-3-ylamine
• BBL038718
• 895929-20-1
• CS-0240333
• 4-Chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine

• MDL： MFCD02254020
• Inchi： 1S/C10H9Cl2N3/c11-8-4-2-1-3-7(8)5-15-6-9(12)10(13)14-15/h1-4,6H,5H2,(H2,13,14)
• InChI Key： ACUOMNKXCGSWCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C(N)=N1)Cl

Computed Properties

• Exact Mass: 241.0173527Da
• Monoisotopic Mass: 241.0173527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 410.4±40.0 °C at 760 mmHg
• Flash Point: 202.0±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)